Cas no 371128-42-6 (7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one)

• Product Name: 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one
• CAS No: 371128-42-6
• MF: C₂₀H₁₁F₃O₄
• MW: 372.29
• CID: 6786546
• PubChem ID: 5450755
• Update Time: 2025-06-21

7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 7-hydroxy-3-naphthalen-2-yloxy-2-(trifluoromethyl)chromen-4-one
• NS-05749
• 371128-42-6
• 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one
• AKOS002348673
• STK969230
• 7-HYDROXY-3-(NAPHTHALEN-2-YLOXY)-2-(TRIFLUOROMETHYL)CHROMEN-4-ONE
• MFCD02359777
• CS-0332548

• Inchi： 1S/C20H11F3O4/c21-20(22,23)19-18(17(25)15-8-6-13(24)10-16(15)27-19)26-14-7-5-11-3-1-2-4-12(11)9-14/h1-10,24H
• InChI Key： KZNNWZSDMZYHIH-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C2C=CC(=CC=2O1)O)=O)OC1=CC=C2C=CC=CC2=C1)(F)F

Computed Properties

• Exact Mass: 372.06094331g/mol
• Monoisotopic Mass: 372.06094331g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 55.8Ų

Additional information on 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one

Professional Introduction to Compound with CAS No. 371128-42-6 and Product Name: 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one

The compound identified by the CAS number 371128-42-6 and the product name 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one represents a significant advancement in the field of pharmaceutical chemistry. This chromene derivative has garnered considerable attention due to its unique structural features and promising biological activities. The presence of a trifluoromethyl group and a naphthalen-2-yloxy moiety in its molecular framework contributes to its distinct chemical properties, making it a valuable candidate for further research and development.

Chromenes, as a class of heterocyclic compounds, have long been studied for their potential therapeutic applications. Among these, the derivative 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one stands out due to its ability to modulate various biological pathways. Recent studies have highlighted its role in antioxidant and anti-inflammatory mechanisms, which are crucial in the treatment of chronic diseases such as cancer, neurodegenerative disorders, and cardiovascular diseases.

The trifluoromethyl group in the molecular structure of this compound is particularly noteworthy. This substituent is known to enhance metabolic stability and binding affinity, making it an attractive feature for drug design. The electron-withdrawing nature of the trifluoromethyl group also influences the electronic properties of the chromene ring, potentially affecting its interaction with biological targets. This has led researchers to explore its potential as an intermediate in synthesizing novel therapeutic agents.

In addition to the trifluoromethyl group, the naphthalen-2-yloxy moiety plays a critical role in determining the biological activity of this compound. Naphthalene derivatives are well-documented for their pharmacological properties, including antimicrobial, anti-cancer, and anti-inflammatory effects. The integration of this group into the chromene core suggests that 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one may exhibit similar properties, possibly with enhanced efficacy due to the synergistic effects of multiple functional groups.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies have been conducted to evaluate the binding affinity of 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one to various protein targets. These studies have revealed promising interactions with enzymes involved in inflammation and oxidative stress pathways, reinforcing its potential as a lead compound for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired functional groups efficiently. The use of modern analytical methods, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, ensures that the final product meets stringent quality standards.

Preclinical studies have begun to explore the pharmacokinetic properties of 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one, providing insights into its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves within living systems and for predicting its potential therapeutic efficacy and safety. Preliminary results suggest that it exhibits favorable pharmacokinetic characteristics, making it a promising candidate for further clinical investigation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals, where its unique properties could contribute to developing novel formulations with enhanced performance characteristics. Additionally, its role as a building block in synthetic chemistry underscores its versatility and utility in various industrial applications.

As our understanding of molecular interactions continues to evolve, compounds like 7-hydroxy-3-(naphthalen-2-yloxy)-2-(trifluoromethyl)-4H-chromen-4-one are poised to play a pivotal role in addressing some of the most pressing challenges in medicine and chemistry. Ongoing research efforts are focused on optimizing its synthesis, elucidating its mechanism of action, and evaluating its safety profile for clinical use. With these advancements, we can anticipate that this compound will contribute significantly to future therapeutic strategies.